Cas no 116344-32-2 (Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate
• CAS No: 116344-32-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1205642
• PubChem ID: 11831241
• Update Time: 2025-04-20

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-phenyl-, ethyl ester
• Ethyl 1-methyl-5-phenyl-1H-pyrazole-4-carboxylate
• 116344-32-2
• EN300-128031
• SCHEMBL11890412
• ethyl1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
• CHEMBL2235362
• ethyl 1-methyl-5-phenylpyrazole-4-carboxylate
• DB-141829
• Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H14N2O2/c1-3-17-13(16)11-9-14-15(2)12(11)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： BQHQFYSVCNWZJH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 379.9±30.0 °C at 760 mmHg
• Flash Point: 183.5±24.6 °C
• PSA: 44.12
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles